Cas no 2193066-75-8 (2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2193066-75-8
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5963308
• PubChem ID: 165605559
• Update Time: 2025-06-07

2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-1693341
• 2-[2-(3-methyl-3H-diazirin-3-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2193066-75-8

• Inchi： 1S/C12H11N3O2/c1-12(13-14-12)6-7-15-10(16)8-4-2-3-5-9(8)11(15)17/h2-5H,6-7H2,1H3
• InChI Key： BZUNHHGDDOAXGY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC1(C)N=N1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2193066-75-8)

The compound 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2193066-75-8) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, photochemistry, and biomedical research. Its unique molecular structure, featuring a diazirine moiety and an isoindole-1,3-dione core, makes it a valuable tool for applications such as photoaffinity labeling, protein-protein interaction studies, and advanced material synthesis. Researchers are increasingly exploring its potential due to its ability to form covalent bonds upon UV irradiation, a property that is critical for probing biological systems.

In recent years, the demand for photoactivatable probes like 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione has surged, driven by advancements in proteomics and drug discovery. This compound's diazirine group acts as a photoreactive handle, enabling precise crosslinking with target molecules. Such capabilities align with the growing interest in chemical biology tools and precision medicine, where understanding molecular interactions at an atomic level is paramount. Its compatibility with mass spectrometry further enhances its utility in identifying transient or weak interactions, a common challenge in modern research.

The synthesis and applications of CAS No. 2193066-75-8 are often discussed in the context of click chemistry and bioorthogonal reactions, two areas that have revolutionized chemical biology. Unlike traditional reagents, this compound offers minimal interference with biological systems, making it ideal for live-cell imaging and in situ studies. Its stability under physiological conditions is another advantage, addressing the need for reliable tools in high-throughput screening and target identification. These attributes have positioned it as a preferred choice for researchers investigating protein networks and signaling pathways.

From a commercial perspective, 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione is often sought after by pharmaceutical and biotechnology companies. Its role in fragment-based drug design and ligand discovery is particularly noteworthy, as it enables the mapping of binding sites with unprecedented accuracy. The compound's versatility also extends to polymer science, where it is used to modify surface properties or create functionalized materials. As industries prioritize sustainable chemistry, the efficient synthesis and recyclability of such compounds are becoming key discussion points.

Looking ahead, the potential of CAS No. 2193066-75-8 in nanotechnology and theranostics is an exciting frontier. Its ability to integrate with nanocarriers or imaging agents could pave the way for next-generation diagnostic and therapeutic platforms. With the rise of AI-driven drug discovery, the demand for structurally diverse and functionally rich compounds like this one is expected to grow. Researchers are also investigating its compatibility with CRISPR-based technologies, further expanding its relevance in genome engineering.

In summary, 2-2-(3-methyl-3H-diazirin-3-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione represents a convergence of innovation and practicality in chemical research. Its multifaceted applications, from basic science to translational medicine, underscore its importance in addressing contemporary scientific challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of molecular probes and smart materials.